Cas no 196082-06-1 (N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide)

N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide is a brominated aromatic acetamide derivative featuring a morpholine substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate for biologically active molecules. The presence of the morpholine ring enhances solubility and bioavailability, while the bromo-methylphenyl moiety provides a versatile handle for further functionalization. Its well-defined structure and stability make it suitable for use in cross-coupling reactions, scaffold modifications, and drug discovery applications. The compound is typically characterized by high purity and consistent performance, ensuring reliability in experimental and industrial settings.
N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide structure
196082-06-1 structure
Product name:N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide
CAS No:196082-06-1
MF:C13H17BrN2O2
MW:313.190282583237
MDL:MFCD00157540
CID:5211890

N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide
    • N-(4-bromo-3-methylphenyl)-2-morpholin-4-ylacetamide
    • N-(4-bromo-3-methylphenyl)-2-morpholinoacetamide
    • 4'-BROMO-3'-METHYL-2-MORPHOLINOACETANILIDE
    • Z46180125
    • 4-Morpholineacetamide, N-(4-bromo-3-methylphenyl)-
    • MDL: MFCD00157540
    • Inchi: 1S/C13H17BrN2O2/c1-10-8-11(2-3-12(10)14)15-13(17)9-16-4-6-18-7-5-16/h2-3,8H,4-7,9H2,1H3,(H,15,17)
    • InChI Key: STBRHUUJUATXGG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C)NC(CN1CCOCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 282
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.6

N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
JS-0407-50MG
N-(4-bromo-3-methylphenyl)-2-morpholinoacetamide
196082-06-1 >90%
50mg
£102.00 2023-09-07
Key Organics Ltd
JS-0407-20MG
N-(4-bromo-3-methylphenyl)-2-morpholinoacetamide
196082-06-1 >90%
20mg
£76.00 2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00931336-1g
N-(4-Bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide
196082-06-1 90%
1g
¥2401.0 2023-03-19
abcr
AB301365-100 mg
N-(4-Bromo-3-methylphenyl)-2-morpholinoacetamide; .
196082-06-1
100 mg
€221.50 2023-07-20
Ambeed
A952150-1g
N-(4-Bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide
196082-06-1 90%
1g
$350.0 2024-07-28
Key Organics Ltd
JS-0407-5MG
N-(4-bromo-3-methylphenyl)-2-morpholinoacetamide
196082-06-1 >90%
5mg
£46.00 2023-09-07
Key Organics Ltd
JS-0407-1MG
N-(4-bromo-3-methylphenyl)-2-morpholinoacetamide
196082-06-1 >90%
1mg
£37.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1364749-1g
n-(4-Bromo-3-methylphenyl)-2-morpholinoacetamide
196082-06-1 90%
1g
¥2881 2023-04-09
Key Organics Ltd
JS-0407-10MG
N-(4-bromo-3-methylphenyl)-2-morpholinoacetamide
196082-06-1 >90%
10mg
£63.00 2023-09-07
Key Organics Ltd
JS-0407-100MG
N-(4-bromo-3-methylphenyl)-2-morpholinoacetamide
196082-06-1 >90%
100mg
£146.00 2023-09-07

Additional information on N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide

Comprehensive Guide to N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide (CAS No. 196082-06-1): Properties, Applications, and Market Insights

N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide (CAS No. 196082-06-1) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This morpholine derivative features a unique molecular structure combining a brominated phenyl ring with a morpholine-acetamide moiety, making it valuable for drug discovery and material science applications.

The compound's molecular formula is C13H17BrN2O2, with a molecular weight of 313.19 g/mol. Its structural features include a 4-bromo-3-methylphenyl group attached to a morpholine-containing acetamide backbone, which contributes to its potential bioactivity. Researchers are particularly interested in how the bromine substituent and morpholine ring influence the compound's physicochemical properties and biological interactions.

In pharmaceutical research, N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide has shown promise as a building block for kinase inhibitors and other therapeutic agents. The morpholine moiety is known to improve solubility and bioavailability, while the brominated aromatic system offers opportunities for further chemical modifications through cross-coupling reactions. Recent studies suggest potential applications in developing treatments for inflammatory conditions and metabolic disorders.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known pesticide intermediates. The combination of aromatic bromination and morpholine functionality may contribute to novel modes of action against agricultural pests. Researchers are investigating its potential as a precursor for crop protection agents with improved environmental profiles.

From a synthetic chemistry perspective, CAS 196082-06-1 serves as an important intermediate for various organic transformations. The bromo substituent allows for palladium-catalyzed coupling reactions, while the acetamide group can participate in condensation and cyclization processes. These properties make it valuable for creating diverse chemical libraries in medicinal chemistry programs.

The global market for morpholine-containing compounds like N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide is growing steadily, driven by increased pharmaceutical R&D and demand for novel agrochemicals. Asia-Pacific regions, particularly China and India, are emerging as significant producers and consumers of such specialized intermediates. Market analysts project compound annual growth rates of 5-7% for this chemical class through 2028.

Quality control and analytical characterization are crucial for CAS 196082-06-1 applications. Standard analytical techniques include HPLC for purity assessment, NMR for structural confirmation, and mass spectrometry for molecular weight verification. The compound typically appears as a white to off-white crystalline powder with defined melting points and solubility characteristics in common organic solvents.

Environmental and safety considerations for N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage should be in cool, dry conditions away from strong oxidizers.

Recent patent literature reveals growing intellectual property activity surrounding morpholine-acetamide derivatives, with several applications mentioning CAS 196082-06-1 as a key intermediate. Pharmaceutical companies are particularly active in this space, filing patents for kinase inhibitors and anti-inflammatory agents derived from similar structures.

Future research directions for N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide include exploration of its biological activity profiles, development of more efficient synthetic routes, and investigation of its potential in material science applications. The compound's unique combination of aromatic bromination and heterocyclic nitrogen functionality makes it particularly interesting for designing new functional materials.

For researchers and industry professionals seeking high-quality N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide, several specialty chemical suppliers offer the compound in various quantities. Specifications typically include ≥95% purity by HPLC, with customized packaging options available for laboratory and pilot-scale applications.

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:196082-06-1)N-(4-bromo-3-methylphenyl)-2-(morpholin-4-yl)acetamide
A1139234
Purity:99%
Quantity:1g
Price ($):315.0